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Compound of Interest

Compound Name: Butyl decanoate

Cat. No.: B1668121 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides comprehensive safety and handling information for butyl
decanoate, a fatty acid ester used in various research and development applications. This

document outlines the physical and chemical properties, potential hazards, handling

procedures, and emergency protocols associated with this compound.

Chemical and Physical Properties
The following table summarizes the key physical and chemical properties of butyl decanoate.
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Property Value Reference

Molecular Formula C₁₄H₂₈O₂ [1](2)

Molecular Weight 228.37 g/mol [1](2)

Appearance
Colorless to almost colorless

liquid
[1][3][4](2)

Boiling Point

Approximately 123 °C at 4

mmHg; 274-275 °C at 760

mmHg

(2)

Flash Point 120 °C (248 °F) TCC; 136 °C (2)

Density

Approximately 0.86 g/mL at 20

°C; 0.858 to 0.864 g/mL at 25

°C

(2)

Solubility
Insoluble in water; Soluble in

alcohol.

Refractive Index
Approximately 1.43 at 20 °C;

1.427 to 1.433 at 20 °C
(2)

Vapor Pressure
0.005 mmHg at 25 °C

(estimated)
(5)

Hazard Identification and GHS Classification
According to aggregated data from multiple sources provided to the European Chemicals

Agency (ECHA), butyl decanoate does not meet the criteria for classification as a hazardous

substance under the Globally Harmonized System of Classification and Labelling of Chemicals

(GHS). However, some sources suggest it may cause skin and eye irritation upon contact.

Therefore, it is prudent to handle it with appropriate care.

GHS Hazard Pictograms and Statements
As butyl decanoate is not classified as hazardous, there are no mandatory GHS pictograms or

hazard statements. However, for substances with the potential for mild irritation, the following

pictogram is often used as a precautionary measure.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 7 Tech Support

https://www.purdue.edu/ehps/rem/documents/sops/sopchemicalspillcleanup.docx
https://www.evitachem.com/product/evt-262272
https://www.purdue.edu/ehps/rem/documents/sops/sopchemicalspillcleanup.docx
https://www.evitachem.com/product/evt-262272
https://www.purdue.edu/ehps/rem/documents/sops/sopchemicalspillcleanup.docx
https://ehs.unm.edu/assets/documents/sop-copies/chemical-spill-cleanup.pdf
https://burrell.edu/wp-content/uploads/2023/05/RSP.004.01_Spill-Response-Procedure.pdf
https://www.evitachem.com/product/evt-262272
https://www.evitachem.com/product/evt-262272
https://www.evitachem.com/product/evt-262272
https://www.evitachem.com/product/evt-262272
https://www.evitachem.com/product/evt-262272
https://www.thegoodscentscompany.com/data/rw1039981.html
https://www.benchchem.com/product/b1668121?utm_src=pdf-body
https://www.benchchem.com/product/b1668121?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1668121?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Precautionary GHS Pictogram

May cause skin and eye irritation.

Click to download full resolution via product page

Caption: Precautionary GHS pictogram for potential irritants.

First-Aid Measures
In the event of exposure to butyl decanoate, the following first-aid measures should be taken:

Exposure Route First-Aid Measures

Inhalation

Move the person to fresh air and ensure they

are comfortable for breathing. If the person feels

unwell, seek medical advice.

Skin Contact

Remove all contaminated clothing immediately.

Rinse the affected skin area well with water. If

skin irritation or a rash occurs, seek medical

advice.

Eye Contact

Rinse the eyes cautiously with water for several

minutes. If contact lenses are present and easy

to remove, take them out. If eye irritation

persists, seek medical attention.

Ingestion
Rinse the mouth with water. Seek medical

advice or attention.

Firefighting Measures
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Aspect Recommendations

Suitable Extinguishing Media
Use water spray, dry powder, foam, or carbon

dioxide.

Specific Hazards
The product is not considered to be reactive

under normal conditions.

Protective Equipment

Firefighters should wear self-contained

breathing apparatus and complete protective

clothing.

Accidental Release Measures
A systematic approach is crucial when dealing with a chemical spill. The following workflow

outlines the general procedure for cleaning up a butyl decanoate spill.
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Spill Occurs

Assess the Spill
- Identify the chemical

- Determine the quantity
- Identify immediate hazards

Evacuate Immediate Area
- Alert personnel
- Restrict access

Don Personal Protective Equipment (PPE)
- Gloves

- Safety Goggles
- Lab Coat

Contain the Spill
- Use absorbent materials to dike the spill

Absorb the Spill
- Cover with absorbent material

- Work from outside in

Collect Absorbed Material
- Use non-sparking tools

- Place in a labeled, sealable container

Decontaminate the Area
- Clean the surface with an appropriate solvent

Dispose of Waste
- Follow institutional hazardous waste disposal procedures

Report the Incident
- Inform supervisor

- Complete necessary documentation

Cleanup Complete

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Butyl Decanoate: A Technical Guide to Safety and
Handling]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1668121#butyl-decanoate-safety-and-handling-
precautions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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